Methyluridine

• Molecular Formula: C10H14N2O6
• Molecular Weight: 258.23 g/mol
• InChI: InChI=1S/C10H14N2O6/c1-10(8(16)7(15)5(4-13)18-10)12-3-2-6(14)11-9(12)17/h2-3,5,7-8,13,15-16H,4H2,1H3,(H,11,14,17)/t5-,7-,8-,10-/m1/s1
• InChIKey: ODDDVFDZBGTKDX-VPCXQMTMSA-N

5-Methyluridine: RNA Therapeutics & Epitranscriptomics

5-Methyluridine (m5U, also known as ribothymidine or rT) is the ribonucleoside counterpart to the deoxyribonucleoside thymidine. It is a pyrimidine nucleoside in which a methyl group replaces the hydrogen at the C5 position of the uracil base [1]. m5U is one of the most abundant post-transcriptional modifications found across bacterial and eukaryotic transfer RNA (tRNA), especially at position 54 in the T-arm, where it contributes to structural stability [2]. More recently, 5-methyluridine has been detected in messenger RNA (mRNA) and is being actively explored as a substitution for uridine in synthetic RNA constructs for therapeutic and vaccine applications [3].

Workflow

Self-amplifying RNA construct research

Selection

Modified uridine triphosphate for IVT

Use Context

Epitranscriptomic reference standard

• [1] Boccaletto P, Machnicka MA, Purta E, et al. MODOMICS: a database of RNA modification pathways. 2017 update. Nucleic Acids Research. 2018;46(D1):D303-D307. View Source
• [2] Dunn DB. The isolation of 5-methyluridine from ribonucleic acid. Biochimica et Biophysica Acta. 1960;38:176-178. View Source
• [3] Meyer KD, Saletore Y, Zumbo P, Elemento O, Mason CE, Jaffrey SR. Comprehensive analysis of mRNA methylation reveals enrichment in 3' UTRs and near stop codons. Cell. 2012;149(7):1635-1646. View Source

5-Methyluridine Substitution Limitations in RNA Synthesis

Modified uridines are not functionally interchangeable. The precise position of the methyl modification critically dictates the behavior of the resulting RNA. While 5-methyluridine (m5U) is compatible with self-amplifying RNA (saRNA) replicons derived from alphaviruses, replacement with N1-methylpseudouridine (m1Ψ) — the modification used in the SARS-CoV-2 mRNA vaccines — completely abolishes detectable protein expression in the same context [1]. Even among modifications that support expression, the kinetic profile differs markedly: m5U-incorporated saRNA yields significantly more prolonged in vivo protein production than both unmodified (canonical) RNA and RNAs containing 5-methylcytidine (m5C) alone [2]. These context-dependent outcomes mean that selecting a uridine modification based solely on its performance in non-replicating mRNA platforms can lead to complete failure in saRNA applications. The quantitative evidence below substantiates the specific differentiation of 5-methyluridine.

Target

5-Methyluridine (m5U)

Supports alphavirus replicon activity and prolonged in vivo expression in saRNA platforms.

Risk

N1-Methylpseudouridine (m1Ψ)

Abolishes detectable protein expression in saRNA replicons; functional incompatibility must be verified.

Risk

5-Methylcytidine (m5C)

Yields shorter expression duration in saRNA; kinetic profile may not match prolonged m5U response.

• [1] O'Shea JJ, Giurini E, Cummings HE, et al. Self-amplifying RNAs generated with the modified nucleotides 5-methylcytidine and 5-methyluridine mediate strong expression and immunogenicity in vivo. NAR Molecular Medicine. 2024;1(2):ugae004. View Source
• [2] O'Shea JJ, Giurini E, Cummings HE, et al. Self-amplifying RNAs generated with the modified nucleotides 5-methylcytidine and 5-methyluridine mediate strong expression and immunogenicity in vivo. NAR Molecular Medicine. 2024;1(2):ugae004. View Source

5-Methyluridine Quantitative Comparator Evidence

Self-Amplifying RNA Prolonged Expression vs Unmodified Uridine

In mice administered 5 μg of LNP-formulated saRNA encoding luciferase, 5-methyluridine (m5U)-containing saRNA produced significantly higher expression at days 14 and 17 post-injection compared to canonical (unmodified) saRNA, with a quantified 4- to 5-fold increase (P < 0.05) [1]. A repeat study confirmed a ~4-fold increase at day 17 relative to canonical saRNA [2]. In contrast, N1-methylpseudouridine (m1Ψ)-containing saRNA showed no detectable luciferase expression at any time point in the same in vivo model [3]. This demonstrates that m5U uniquely supports both compatibility with the saRNA replicon and sustained expression, a combination not achievable with the clinically prevalent m1Ψ modification.

saRNA Expression Duration

Head-to-head

m5U saRNA: 4–5× higher luminescence vs canonical uridine at day 14–17 (P m1Ψ saRNA: no detectable expression

Prolonged in vivo expression only with m5U in saRNA replicon context.

BALB/c mice, LNP-formulated luciferase saRNA, 5 μg dose; data from O’Shea et al. 2024.

Evidence Dimension	In vivo luciferase expression from self-amplifying RNA at day 14-17 post intramuscular injection
Target Compound Data	5-methyluridine (m5U): 4-5 fold higher luminescence than canonical saRNA at day 14-17 (P < 0.05, 5 μg dose)
Comparator Or Baseline	Canonical uridine (unmodified) saRNA: baseline expression; N1-methylpseudouridine (m1Ψ) saRNA: no detectable expression
Quantified Difference	m5U: ~4-5× higher expression vs canonical; m1Ψ: complete loss of expression
Conditions	BALB/c mice, intramuscular injection of LNP-encapsulated luciferase saRNA, live imaging over 21 days, 5 μg and 1 μg doses

Why This Matters

Procurement of 5-methyluridine is essential for self-amplifying RNA platforms, where the clinically validated m1Ψ modification is functionally incompatible, making m5U the only demonstrated C5-modified uridine that simultaneously supports replicon activity and prolonged in vivo expression.

• [1] O'Shea JJ, Giurini E, Cummings HE, et al. Self-amplifying RNAs generated with the modified nucleotides 5-methylcytidine and 5-methyluridine mediate strong expression and immunogenicity in vivo. NAR Molecular Medicine. 2024;1(2):ugae004. View Source
• [2] O'Shea JJ, Giurini E, Cummings HE, et al. Self-amplifying RNAs generated with the modified nucleotides 5-methylcytidine and 5-methyluridine mediate strong expression and immunogenicity in vivo. NAR Molecular Medicine. 2024;1(2):ugae004. View Source
• [3] O'Shea JJ, Giurini E, Cummings HE, et al. Self-amplifying RNAs generated with the modified nucleotides 5-methylcytidine and 5-methyluridine mediate strong expression and immunogenicity in vivo. NAR Molecular Medicine. 2024;1(2):ugae004. View Source

hCNT2 Transporter Affinity Compared to Halogenated Uridines

In hCNT2-transfected ARAC/D2 leukemia cells, the inhibitory constant (Ki) of 5-methyluridine for [3H]uridine uptake was determined to be 197–246 μM [1]. This value is substantially higher than those of 5-halogenated uridine analogs, which exhibited Ki values in the range of 34–50 μM (including 5-fluorouridine, 5-bromouridine, and 5-iodouridine) [2]. Thymidine (the 2'-deoxyribose analog of ribothymidine) was also a poor hCNT2 inhibitor. The 4- to 7-fold weaker interaction of 5-methyluridine with hCNT2 indicates a distinct transporter selectivity profile that differentiates m5U from halogenated uridine analogs and has implications for cellular uptake and clearance in therapeutic contexts [3].

hCNT2 Transporter Affinity

Head-to-head

Ki 197–246 µM vs halogenated uridines Ki 34–50 µM

Weaker hCNT2 interaction may alter cellular uptake profile versus halogenated analogs.

hCNT2-transfected leukemia cells, Na⁺-dependent [³H]uridine uptake inhibition.

Evidence Dimension	Inhibitory constant (Ki) for human concentrative nucleoside transporter hCNT2
Target Compound Data	5-Methyluridine Ki = 197–246 μM
Comparator Or Baseline	5-Halogenated uridine analogs (e.g., 5-fluorouridine, 5-bromouridine, 5-iodouridine) Ki = 34–50 μM
Quantified Difference	5-Methyluridine Ki is approximately 4 to 7 times higher (weaker binding) compared to halogenated analogs
Conditions	hCNT2 cDNA-transfected CEM-ARAC leukemia cells, Na+-dependent [3H]uridine uptake inhibition assay

Why This Matters

The differential hCNT2 affinity means that 5-methyluridine-based RNA therapeutics may exhibit altered biodistribution and cellular tropism compared to those incorporating halogenated uridine analogs, a critical consideration for target tissue selection and pharmacokinetic modeling.

• [1] Lang TT, Selner M, Young JD, Cass CE. Acquisition of human concentrative nucleoside transporter 2 (hCNT2) activity by gene transfer confers sensitivity to fluoropyrimidine nucleosides in drug-resistant leukemia cells. Molecular Pharmacology. 2001;60(5):1143-1152. View Source
• [2] Lang TT, Selner M, Young JD, Cass CE. Acquisition of human concentrative nucleoside transporter 2 (hCNT2) activity by gene transfer confers sensitivity to fluoropyrimidine nucleosides in drug-resistant leukemia cells. Molecular Pharmacology. 2001;60(5):1143-1152. View Source
• [3] Lang TT, Selner M, Young JD, Cass CE. Acquisition of human concentrative nucleoside transporter 2 (hCNT2) activity by gene transfer confers sensitivity to fluoropyrimidine nucleosides in drug-resistant leukemia cells. Molecular Pharmacology. 2001;60(5):1143-1152. View Source

TLR Immune Evasion Comparable to Pseudouridine

Karikó et al. demonstrated that RNA containing modified nucleosides including 5-methyluridine (m5U), 5-methylcytidine (m5C), N6-methyladenosine (m6A), 2-thiouridine (s2U), or pseudouridine (Ψ) completely abrogates signaling through human Toll-like receptors TLR3, TLR7, and TLR8, whereas unmodified RNA is potently stimulatory [1]. Dendritic cells exposed to m5U-containing modified RNA expressed significantly lower levels of cytokines and activation markers than those treated with unmodified RNA [2]. This places 5-methyluridine in the same functional class as pseudouridine for innate immune suppression, but with the critical distinction that m5U is compatible with alphavirus replicon systems where pseudouridine (and its N1-methyl derivative) are not functional [3].

TLR Immune Evasion

Class-level

m5U-modified RNA abrogates TLR3/7/8 signaling, comparable to pseudouridine (Ψ) class

Equivalent innate immune suppression profile; saRNA compatibility is the differentiator.

Human dendritic cells; Karikó et al. 2005; replicon context from O’Shea et al.

Evidence Dimension	TLR3/7/8-mediated dendritic cell activation
Target Compound Data	5-methyluridine (m5U)-modified RNA: abrogated TLR3/7/8 signaling
Comparator Or Baseline	Unmodified RNA: strong TLR3/7/8 activation; pseudouridine (Ψ)-modified RNA: abrogated TLR3/7/8 signaling
Quantified Difference	Both m5U and Ψ result in abrogation of TLR-mediated activation (qualitatively equivalent suppression class), but m5U uniquely retains saRNA replicon compatibility
Conditions	Human dendritic cell cultures, TLR-transfected HEK293 cells, cytokine and activation marker measurement

Why This Matters

For mRNA vaccine or therapeutic developers selecting between pseudouridine and 5-methyluridine modifications, m5U offers an equivalent innate immune suppression profile while being the only modified uridine demonstrated to function in self-amplifying RNA formats — a dual advantage for next-generation vaccine platforms.

• [1] Karikó K, Buckstein M, Ni H, Weissman D. Suppression of RNA recognition by Toll-like receptors: the impact of nucleoside modification and the evolutionary origin of RNA. Immunity. 2005;23(2):165-175. View Source
• [2] Karikó K, Buckstein M, Ni H, Weissman D. Suppression of RNA recognition by Toll-like receptors: the impact of nucleoside modification and the evolutionary origin of RNA. Immunity. 2005;23(2):165-175. View Source
• [3] O'Shea JJ, Giurini E, Cummings HE, et al. Self-amplifying RNAs generated with the modified nucleotides 5-methylcytidine and 5-methyluridine mediate strong expression and immunogenicity in vivo. NAR Molecular Medicine. 2024;1(2):ugae004. View Source

Translation Elongation: m5U Inhibits, Pseudouridine Enhances

Using a reconstituted translation system, Jones et al. showed that the introduction of 5-methyluridine (m5U) into S. cerevisiae mRNA codons impedes amino acid addition in a position-dependent manner [1]. This contrasts sharply with the behavior of pseudouridine (Ψ) and N1-methylpseudouridine (m1Ψ), which have been shown to either increase or not substantially alter the rate of amino acid addition during translation elongation, depending on codon context [2]. This finding is consistent with the lower in vitro protein expression observed for m5U-modified non-amplifying mRNA compared to canonical uridine-containing mRNA in some sequence contexts [3]. The distinct elongation kinetics represent a functional divergence between m5U and pseudouridine-family modifications that may be exploited for tuning protein expression dynamics.

Translation Elongation

Cross-study

m5U impedes amino acid addition (position-dependent); Ψ/m1Ψ maintain or enhance elongation

Opposite elongation effects allow tuning of protein expression dynamics.

Reconstituted S. cerevisiae translation system; Jones et al. 2023.

Evidence Dimension	Amino acid addition rate during translation elongation
Target Compound Data	5-methyluridine (m5U): impeded amino acid addition (position-dependent)
Comparator Or Baseline	Pseudouridine (Ψ): can increase or not substantially alter amino acid addition rate; canonical uridine: baseline rate
Quantified Difference	Qualitative divergence: m5U impedes elongation; Ψ and m1Ψ generally maintain or enhance elongation. Exact fold-change is codon-position and sequence-context dependent.
Conditions	Reconstituted S. cerevisiae in vitro translation system, mRNA containing site-specific m5U modifications

Why This Matters

The opposing effects of 5-methyluridine and pseudouridine on translation elongation kinetics provide a rational basis for selecting m5U when reduced or modulated translation rates are desirable — for example, in applications requiring controlled, sustained expression profiles rather than maximal burst expression.

• [1] Jones JD, Franco MK, Tardu M, et al. Methylated guanosine and uridine modifications in S. cerevisiae mRNAs modulate translation elongation. RSC Chemical Biology. 2023;4:363-378. View Source
• [2] Monroe JG, Mitchell L, Deb I, et al. N1-Methylpseudouridine and pseudouridine modifications modulate mRNA decoding during translation. bioRxiv. 2022. View Source
• [3] Sioud M. Effects of Nucleoside Modifications on mRNA Translation: Choosing the Right Modifications. Methods in Molecular Biology. 2025; (Chapter 4). View Source

5-Methyluridine Application Scenarios

Self-Amplifying RNA Vaccines and Gene Therapy

5-Methyluridine is the only C5-modified uridine demonstrated to be compatible with alphavirus-derived saRNA replicons in vivo, yielding a 4- to 5-fold prolonged luciferase expression over canonical uridine at days 14–17 post-administration, while N1-methylpseudouridine (m1Ψ) yields no detectable expression [1]. Pharmaceutical developers building saRNA-based vaccines or gene replacement therapies should procure m5U triphosphate for in vitro transcription of saRNA constructs. This scenario is directly supported by the quantitative in vivo evidence described in Section 3, Evidence Item 1.

Nucleoside Transporter Selectivity and Pharmacokinetics

5-Methyluridine exhibits a 4- to 7-fold weaker affinity for the human concentrative nucleoside transporter hCNT2 (Ki = 197–246 μM) compared to 5-halogenated uridine analogs (Ki = 34–50 μM) [2]. Researchers studying nucleoside transporter substrate selectivity or modeling the biodistribution of nucleoside analog therapeutics should use m5U as a probe to define the structural tolerance of hCNT2 for C5 substituents. This application stems directly from the transporter evidence in Section 3, Evidence Item 2.

Controlled Protein Expression with Modulated Translation Kinetics

Unlike pseudouridine and N1-methylpseudouridine, which can enhance translation elongation, 5-methyluridine incorporation into mRNA codons impedes amino acid addition in a codon-position-dependent manner [3]. This property makes m5U a building block of choice for constructing synthetic mRNAs where reduced or controlled protein expression rates — rather than maximal burst expression — are desired, such as in gene circuits, synthetic biology toggle switches, or therapeutic contexts requiring sustained low-level protein production. This application is supported by the cross-study translation elongation evidence in Section 3, Evidence Item 4.

Epitranscriptomic Reference Standards and Modification Mapping

5-Methyluridine is one of the most abundant naturally occurring RNA modifications in tRNA and has been recently detected in mRNA at quantifiable levels [4]. Laboratories performing LC-MS/MS-based epitranscriptomic mapping require high-purity 5-methyluridine as a reference standard for absolute quantification of m5U in biological RNA samples. The compound's defined chemical properties (melting point 183–184 °C, well-characterized mass spectra) make it suitable for method calibration and validation .

Application

Selection Property

Validation Focus

Self-amplifying RNA construct research

Replicon-compatible modified uridine

Prolonged in vivo expression validation

hCNT2 substrate selectivity studies

Weak hCNT2 interaction profile

Transporter affinity profiling

Translation elongation modulation research

Elongation impediment behaviour

Codon-position ribosome decoding assays

Epitranscriptomic reference standard

High-purity modified nucleoside

LC-MS/MS quantification and method calibration

• [1] O'Shea JJ, Giurini E, Cummings HE, et al. Self-amplifying RNAs generated with the modified nucleotides 5-methylcytidine and 5-methyluridine mediate strong expression and immunogenicity in vivo. NAR Molecular Medicine. 2024;1(2):ugae004. View Source
• [2] Lang TT, Selner M, Young JD, Cass CE. Acquisition of human concentrative nucleoside transporter 2 (hCNT2) activity by gene transfer confers sensitivity to fluoropyrimidine nucleosides in drug-resistant leukemia cells. Molecular Pharmacology. 2001;60(5):1143-1152. View Source
• [3] Jones JD, Franco MK, Tardu M, et al. Methylated guanosine and uridine modifications in S. cerevisiae mRNAs modulate translation elongation. RSC Chemical Biology. 2023;4:363-378. View Source
• [4] Boccaletto P, Machnicka MA, Purta E, et al. MODOMICS: a database of RNA modification pathways. 2017 update. Nucleic Acids Research. 2018;46(D1):D303-D307. View Source